
Ethionic Acid: An Overview of a Niche Chemical
Compound

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethionic acid

Cat. No.: B12736765 Get Quote

For Immediate Release

This technical overview addresses the available information on ethionic acid, a distinct

chemical compound that is often confused with the more common ethanoic acid (acetic acid).

This document provides the fundamental identifiers for ethionic acid and clarifies the current

landscape of publicly accessible data for researchers, scientists, and drug development

professionals.

Core Identification: CAS Number and Molecular
Structure
Ethionic acid is registered under the CAS number 461-42-7. Its chemical identity is further

defined by its molecular formula, C₂H₆O₇S₂, and its IUPAC name, 2-sulfooxyethanesulfonic

acid[1].

The molecular structure of ethionic acid consists of a two-carbon ethane backbone. One

carbon is bonded to a sulfonic acid group (-SO₃H), and the other is bonded to a sulfate group (-

OSO₃H).

Table 1: Chemical Identifiers for Ethionic Acid
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Identifier Value Reference

CAS Number 461-42-7 [1]

Molecular Formula C₂H₆O₇S₂ [1]

IUPAC Name 2-sulfooxyethanesulfonic acid [1]

Molecular Weight 206.2 g/mol [1]

Distinguishing Ethionic Acid from Ethanoic Acid
It is critical to differentiate ethionic acid from ethanoic acid (CAS number 64-19-7), commonly

known as acetic acid. Ethanoic acid is a simple carboxylic acid (CH₃COOH) and is the primary

component of vinegar[2][3][4][5][6][7][8]. The vast majority of readily available chemical

literature, including experimental protocols and biological pathway information, pertains to

ethanoic acid due to its widespread use in industry and research[1][2][3][4][5][9][10][11][12][13]

[14][15][16][17][18][19][20][21][22][23].

The structural and chemical differences between these two compounds are significant, as

illustrated by the logical diagram below.

Fig. 1: Key differences between ethionic and ethanoic acid.

Availability of In-Depth Technical Data
A comprehensive search for detailed technical information on ethionic acid, including

experimental protocols for its synthesis and reactions, quantitative physical and chemical

properties, and its involvement in biological signaling pathways, did not yield sufficient data to

construct an in-depth guide. The available scientific literature accessible through broad

searches is sparse for ethionic acid, in stark contrast to the wealth of information on ethanoic

acid.

Consequently, the core requirements for this technical guide, including structured tables of

quantitative data, detailed experimental methodologies, and diagrams of signaling pathways

involving ethionic acid, cannot be fulfilled at this time due to the lack of available source

material.
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Conclusion
Ethionic acid (CAS 461-42-7) is a distinct chemical entity from the well-known ethanoic acid.

While its fundamental identifiers and structure are known, there is a notable absence of in-

depth, publicly available technical data regarding its synthesis, reactivity, and biological role.

Researchers and professionals in drug development should be aware of this information gap

and exercise caution to avoid conflating data from the far more extensively studied ethanoic

acid. Further research into the properties and potential applications of ethionic acid would be

necessary to populate the detailed technical knowledge base that currently exists for other

chemical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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